2,4-Dimethylphenyl 1-naphthoate

• Molecular Formula: C19H16O2
• Molecular Weight: 276.3 g/mol
• IUPAC Name: (2,4-dimethylphenyl) naphthalene-1-carboxylate
• InChI: InChI=1S/C19H16O2/c1-13-10-11-18(14(2)12-13)21-19(20)17-9-5-7-15-6-3-4-8-16(15)17/h3-12H,1-2H3
• InChI Key: JWYMAGPFSRERLG-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OC(=O)C2=CC=CC3=CC=CC=C32)C

Description

2,4-Dimethylphenyl 1-naphthoate is an aromatic ester derivative composed of a 1-naphthoate moiety linked to a 2,4-dimethylphenyl group. This compound is of interest in both natural and synthetic chemistry. Evidence suggests that 1-naphthoate derivatives, including this compound, can arise from microbial oxidation processes involving polycyclic aromatic hydrocarbons like 1-methylnaphthalene .

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between 2,4-dimethylphenyl 1-naphthoate and related compounds:

Compound Name	Substituent on Phenyl	Core Structure/Functional Groups	Key Applications/Properties	References
2,4-Dimethylphenyl 1-naphthoate	2,4-dimethylphenyl	Ester-linked naphthoate	Natural process marker, chemosensor precursor
4-[(E)-Hydrazono-methyl]phenyl 1-naphthoate	4-hydrazono-methyl	Ester + hydrazone moiety	Chemosensor applications (coordination)
Methyl 1-bromo-2-naphthoate	Methyl	Bromo-substituted ester	Catalysis, ligands, pharmaceutical precursors (e.g., adapalene)
2-Methyl-1-(4-methylphenylsulfonyl)naphtho[2,1-b]furan	4-methylphenylsulfonyl	Sulfonyl + furan hybrid	Biological activities (antifungal, antibacterial)
2,4-Bis(2,4-dimethylphenyl)-s-triazine derivatives	2,4-dimethylphenyl	Triazine core + multiple substituents	UV stabilizers, polymer additives

Structural and Functional Analysis

Ester vs. Sulfonyl/Furan Hybrids

The ester group in 2,4-dimethylphenyl 1-naphthoate confers hydrolytic stability compared to sulfonyl-containing analogs like 2-methyl-1-(4-methylphenylsulfonyl)naphthofuran. Sulfonyl groups are stronger electron-withdrawing substituents, which may enhance biological activity but reduce solubility in non-polar media . Conversely, the ester group’s moderate polarity makes it suitable for applications requiring balanced lipophilicity, such as natural product markers .

Hydrazone-Modified Derivatives

The hydrazone-functionalized analog () introduces a chelating capability, enabling its use in chemosensors for metal ion detection. This contrasts with the parent compound, which lacks such coordinating groups .

Bromo-Substituted Naphthoates

Methyl 1-bromo-2-naphthoate () highlights the impact of halogenation. The bromine atom increases reactivity, making it a versatile intermediate in cross-coupling reactions and drug synthesis (e.g., adapalene for acne treatment).

Triazine-Based Derivatives

The dimethylphenyl group’s electron-donating effects likely contribute to the triazine core’s photostability, a property less relevant to the ester-based naphthoate .